Cas no 29756-38-5 ((BROMOPENTANE ))

(BROMOPENTANE ) structure
(BROMOPENTANE ) structure
Product Name:(BROMOPENTANE )
CAS No:29756-38-5
MF:C5H11Br
MW:151.044841051102
CID:915694
PubChem ID:8057
Update Time:2025-04-19

(BROMOPENTANE ) Chemical and Physical Properties

Names and Identifiers

    • (BROMOPENTANE )
    • BROMOPENTANE
    • 1-Bromo-pentane
    • 1-Pentyl bromide
    • Amyl bromide
    • n-Amyl bromide
    • n-Pentyl bromide
    • Pentane,1-bromo
    • Pentyl bromide
    • Pentane, 1-bromo-
    • EN300-19290
    • NSC 7895
    • brompentane
    • EINECS 203-776-0
    • 1-bromanylpentane
    • N-AMYL BROMIDE [MI]
    • 5BR
    • EC 203-776-0
    • CAS-110-53-2
    • AS-10532
    • Q19630814
    • NCGC00260265-01
    • Q-200116
    • UNII-Z2S4R599P0
    • n-C5H11Br
    • SCHEMBL11305
    • CHEMBL155850
    • B0628
    • AI3-17813
    • NS00005529
    • DTXSID3049203
    • 1-Bromopentane, purum, >=98.5% (GC)
    • STL280346
    • 1-bromo-n-pentane
    • pentylbromide
    • Z2S4R599P0
    • AMY9378
    • A802210
    • bromomethylbutane
    • 1-BROMOPENTANE-1,1-D2
    • NSC-7895
    • 5-bromopentane
    • 110-53-2
    • 1-Pentylbromide
    • Bromoethylpropan
    • 1-Bromopentane, 98%
    • Tox21_202717
    • DTXCID8028474
    • 29756-38-5
    • amylbromide
    • n-Amyl bromide, Pentyl bromide
    • AKOS000118764
    • MFCD00000267
    • n-Pentylbromide
    • Pentane, bromo-
    • 1-bromo pentane
    • F1908-0121
    • 1-BroMopentane--d4
    • 1-Bromo-4 -methylbutane
    • InChI=1/C5H11Br/c1-2-3-4-5-6/h2-5H2,1H
    • 1-BroMopentane--d9
    • NSC7895
    • 1-BROMOPENTANE
    • Inchi: 1S/C5H11Br/c1-2-3-4-5-6/h2-5H2,1H3
    • InChI Key: YZWKKMVJZFACSU-UHFFFAOYSA-N
    • SMILES: BrCCCCC

Computed Properties

  • Exact Mass: 450.01300
  • Monoisotopic Mass: 150.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 19.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 7.71130
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